Cas no 13273-57-9 (1,2,4-Oxadiazole, 3-(4-chlorophenyl)-5-phenyl-)
13273-57-9 structure
Product Name:1,2,4-Oxadiazole, 3-(4-chlorophenyl)-5-phenyl-
CAS No:13273-57-9
MF:C14H9ClN2O
MW:256.68706202507
CID:1231103
PubChem ID:592878
Update Time:2025-04-20
1,2,4-Oxadiazole, 3-(4-chlorophenyl)-5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Oxadiazole, 3-(4-chlorophenyl)-5-phenyl-
- WBKIVXJDOFTLJA-UHFFFAOYSA-N
- AKOS002338017
- CBDivE_008372
- 13273-57-9
- 3-(4-Chlorophenyl)-5-phenyl-1,2,4-oxadiazole
- NCGC00336690-01
- 3-(4-Chlorophenyl)-5-phenyl-1,2,4-oxadiazole #
- AB01330280-02
- STK873606
-
- Inchi: 1S/C14H9ClN2O/c15-12-8-6-10(7-9-12)13-16-14(18-17-13)11-4-2-1-3-5-11/h1-9H
- InChI Key: WBKIVXJDOFTLJA-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1=NOC(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 256.04047
- Monoisotopic Mass: 256.0403406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- PSA: 38.92
1,2,4-Oxadiazole, 3-(4-chlorophenyl)-5-phenyl- Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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